Cas no 2228647-27-4 (tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate
• CAS No: 2228647-27-4
• MF: C₁₃H₁₈BrNO₃
• MW: 316.190923213959
• CID: 6410424
• PubChem ID: 165694350
• Update Time: 2025-07-31

tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate
• EN300-1875109
• tert-butyl N-[2-(2-bromoethyl)-4-hydroxyphenyl]carbamate
• 2228647-27-4

• Inchi： 1S/C13H18BrNO3/c1-13(2,3)18-12(17)15-11-5-4-10(16)8-9(11)6-7-14/h4-5,8,16H,6-7H2,1-3H3,(H,15,17)
• InChI Key： DERDUOUQHBSEGS-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 315.04701g/mol
• Monoisotopic Mass: 315.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate (CAS No. 2228647-27-4)

tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate (CAS No. 2228647-27-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a carbamate derivative, is widely utilized in the synthesis of bioactive molecules due to its unique structural properties. Researchers and industry professionals frequently search for tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate suppliers and CAS 2228647-27-4 applications, highlighting its relevance in modern chemistry.

The molecular structure of tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate includes a tert-butyl group, a bromoethyl moiety, and a hydroxyphenylcarbamate functional group. These features make it a versatile intermediate in organic synthesis, particularly in the development of drug candidates and agrochemicals. Recent trends in green chemistry have also spurred interest in this compound, as researchers explore eco-friendly synthetic routes and sustainable chemical processes.

One of the most common queries related to CAS 2228647-27-4 is its role in peptide coupling reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group in this compound is particularly valuable for protecting amines during multi-step syntheses. Additionally, the bromoethyl side chain offers opportunities for further functionalization, making it a key building block in medicinal chemistry.

In the pharmaceutical industry, tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate is often employed in the synthesis of small molecule inhibitors and enzyme modulators. Its applications extend to cancer research, where it serves as a precursor for targeted therapies. The growing demand for precision medicine and personalized therapeutics has further amplified the importance of this compound in drug discovery pipelines.

From a commercial perspective, the market for tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate is expanding, driven by advancements in biopharmaceuticals and contract research organizations (CROs). Suppliers and manufacturers are increasingly focusing on high-purity grades of this compound to meet the stringent requirements of regulatory agencies. Searches for CAS 2228647-27-4 price and bulk availability reflect its economic significance in the chemical industry.

Safety and handling of tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate are critical considerations for laboratory personnel. Proper storage conditions, such as cool and dry environments, are essential to maintain its stability. Researchers often look for MSDS sheets and handling guidelines to ensure safe usage in experimental settings.

In summary, tert-butyl N-2-(2-bromoethyl)-4-hydroxyphenylcarbamate (CAS No. 2228647-27-4) is a pivotal compound in modern chemical research, with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural versatility and functional groups make it indispensable for synthetic chemists. As the demand for innovative chemical solutions grows, this compound will continue to play a vital role in scientific advancements.